Dipotassium;sulfonatooxy sulfate Dipotassium;sulfonatooxy sulfate Potassium persulfate appears as a white crystalline solid. Specific gravity 2.477. Decomposes below 100°C.
Brand Name: Vulcanchem
CAS No.: 7727-21-1
VCID: VC0057054
InChI: InChI=1S/2K.H2O8S2/c;;1-9(2,3)7-8-10(4,5)6/h;;(H,1,2,3)(H,4,5,6)/q2*+1;/p-2
SMILES: [O-]S(=O)(=O)OOS(=O)(=O)[O-].[K+].[K+]
Molecular Formula: K2S2O8
K2O8S2
Molecular Weight: 270.33 g/mol

Dipotassium;sulfonatooxy sulfate

CAS No.: 7727-21-1

Reference Standards

VCID: VC0057054

Molecular Formula: K2S2O8
K2O8S2

Molecular Weight: 270.33 g/mol

Dipotassium;sulfonatooxy sulfate - 7727-21-1

CAS No. 7727-21-1
Product Name Dipotassium;sulfonatooxy sulfate
Molecular Formula K2S2O8
K2O8S2
Molecular Weight 270.33 g/mol
IUPAC Name dipotassium;sulfonatooxy sulfate
Standard InChI InChI=1S/2K.H2O8S2/c;;1-9(2,3)7-8-10(4,5)6/h;;(H,1,2,3)(H,4,5,6)/q2*+1;/p-2
Standard InChIKey USHAGKDGDHPEEY-UHFFFAOYSA-L
SMILES [O-]S(=O)(=O)OOS(=O)(=O)[O-].[K+].[K+]
Canonical SMILES [O-]S(=O)(=O)OOS(=O)(=O)[O-].[K+].[K+]
Colorform COLORLESS, TRICLINIC CRYSTALS
WHITE CRYSTALS
Density 2.477
2.5 g/cm³
Physical Description Potassium persulfate appears as a white crystalline solid. Specific gravity 2.477. Decomposes below 100°C.
DryPowder
WHITE CRYSTALS.
White crystalline solid.
Description Potassium persulfate appears as a white crystalline solid. Specific gravity 2.477. Decomposes below 100°C.
Shelf Life GRADUALLY DECOMP LOSING AVAIL OXYGEN, MORE QUICKLY AT HIGHER TEMP, COMPLETELY AT ABOUT 100 °C
Solubility 1.75 G IN 100 CC OF WATER @ 0 °C
5.2 G IN 100 CC OF HOT WATER @ 20 °C
INSOL IN ALCOHOL
Solubility in water, g/100ml at 20 °C: 5.2
Synonyms Anthion; Dipotassium peroxodisulfate; Dipotassium peroxydisulfate; Dipotassium persulfate; F 210 Hygisept; Potassium dipersulfate; Potassium peroxydisulfate; Potassium peroxydisulfate (K2(S2O8)); Potassium Peroxydisulphate; Potassium persulfate; Virk
Vapor Density 2.48
PubChem Compound 24412
Last Modified Nov 11 2021
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